Cas no 121786-31-0 (L-2-Furylalanine)

• Product Name: L-2-Furylalanine
• CAS No: 121786-31-0
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD01860886
• CID: 136142
• PubChem ID: 2761503
• Update Time: 2025-10-28

L-2-Furylalanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(furan-2-yl)propanoic acid
• 2-Furanpropanoic acid, a-amino-, (aS)-
• 3-(2-FURYL)-L-ALANINE
• L-3-(2-Furyl)-alanine
• L-2-amino-3-benzofuran-3-yl-propionic acid
• L-2-amino-3-furan-2-yl-propionic acid
• L-2-Furylalanine
• 3-(2-FURYL)-L-ALANIN
• REF DUPL: 3-(2-Furyl)-L-alanine
• (2S)-2-Amino-3-(2-furyl)propionic acid
• (S)-2-Amino-3-(2-furanyl)propanoic acid
• 3-(2-Furyl)-L-alanine 3-(2-Furyl)-L-alanine
• (2S)-2-amino-3-(furan-2-yl)propanoic acid
• MFCD01860886
• 3-(2-furyl)alanine
• 3-Furan-2-ylalanine
• A50409
• 121786-31-0
• AM83672
• (2S)-2-Azaniumyl-3-(furan-2-yl)propanoate
• h-beta-(2-furyl)-l-alanine
• CS-0136614
• 127682-08-0
• AKOS016843091
• beta-2-furylalanine
• L-2-Furylalanine (H-L-Ala(2-Furyl)-OH)
• J-005523
• EN300-1300338
• PS-12180
• CHEMBL1221901
• (S)-2-Amino-3-(furan-2-yl)propanoicacid
• SCHEMBL180118
• 2-Furanpropanoic acid, alpha-amino-, (alphaS)-
• DTXSID70925938
• AC-5885
• DB-021592

• MDL： MFCD01860886
• Inchi： 1S/C7H9NO3/c8-6(7(9)10)4-5-2-1-3-11-5/h1-3,6H,4,8H2,(H,9,10)/t6-/m0/s1
• InChI Key： RXZQHZDTHUUJQJ-LURJTMIESA-N
• SMILES： O1C=CC=C1C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 284.054 °C at 760 mmHg
• Flash Point: 125.591 °C
• PSA: 76.46000
• LogP: 0.93430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-2-Furylalanine

Professional Introduction to L-2-Furylalanine (CAS No. 121786-31-0)

L-2-Furylalanine, with the chemical name 2-furyl-L-alanine, is a significant compound in the field of pharmaceutical chemistry and biochemistry. Its molecular formula, C₆H₇O₃N, reflects its unique structural composition, which includes a furyl group attached to an L-alanine backbone. This compound has garnered considerable attention due to its potential applications in drug development, particularly in the synthesis of novel therapeutic agents and biomaterials.

The CAS number 121786-31-0 serves as a unique identifier for this chemical entity, ensuring precise classification and communication within the scientific community. The furyl group, characterized by a five-membered aromatic ring containing two oxygen atoms, imparts distinct electronic and steric properties to L-2-furylalanine. These properties make it a valuable building block for designing molecules with tailored biological activities.

In recent years, L-2-furylalanine has been explored for its role in the development of enzyme inhibitors and receptor modulators. For instance, studies have demonstrated its efficacy in targeting specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The furyl moiety's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions enhances its pharmacological potential.

One of the most compelling aspects of L-2-furylalanine is its versatility in peptide and protein engineering. Researchers have utilized this amino acid derivative to modify the structure and function of peptides, leading to improved stability and bioavailability. Additionally, its incorporation into protein-based therapeutics has shown promise in enhancing binding affinity and specificity, thereby optimizing drug efficacy.

The synthesis of L-2-furylalanine involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and enantioselective synthesis, have been employed to achieve enantiopure forms of this compound. These techniques are crucial for pharmaceutical applications where stereochemical purity is paramount.

Epidemiological studies have also hinted at the potential health benefits associated with compounds containing the furyl group. For example, certain furyl derivatives have been linked to reduced inflammation and oxidative stress, making them attractive candidates for anti-inflammatory and antioxidant therapies. While more research is needed to fully elucidate these effects, preliminary findings are encouraging.

The role of L-2-furylalanine in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a key intermediate in the synthesis of more complex molecules, enabling the creation of novel drug candidates with unique mechanisms of action. Collaborative efforts between chemists and biologists are essential for unlocking the full potential of this versatile compound.

In conclusion, L-2-furylalanine(CAS No. 121786-31-0) represents a significant advancement in pharmaceutical research due to its unique structural features and broad range of applications. Its incorporation into drug design paradigms holds promise for addressing unmet medical needs across various therapeutic areas. As scientific understanding continues to evolve, the importance of compounds like L-2-furylalanine is expected to grow even further.